Cas no 2228826-46-6 (1-(1-methyl-1H-indol-4-yl)cyclopentan-1-amine)

• Product Name: 1-(1-methyl-1H-indol-4-yl)cyclopentan-1-amine
• CAS No: 2228826-46-6
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6108483
• PubChem ID: 165627705
• Update Time: 2025-07-02

1-(1-methyl-1H-indol-4-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-4-yl)cyclopentan-1-amine
• EN300-1793161
• 2228826-46-6

• Inchi： 1S/C14H18N2/c1-16-10-7-11-12(5-4-6-13(11)16)14(15)8-2-3-9-14/h4-7,10H,2-3,8-9,15H2,1H3
• InChI Key： JCPMHESFBASCKJ-UHFFFAOYSA-N
• SMILES： NC1(C2=CC=CC3=C2C=CN3C)CCCC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31Ų

Additional information on 1-(1-methyl-1H-indol-4-yl)cyclopentan-1-amine

Comprehensive Overview of 1-(1-methyl-1H-indol-4-yl)cyclopentan-1-amine (CAS No. 2228826-46-6)

1-(1-methyl-1H-indol-4-yl)cyclopentan-1-amine, with the CAS number 2228826-46-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining an indole moiety with a cyclopentylamine group, making it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a central nervous system (CNS) modulator due to its structural similarity to other bioactive molecules targeting neurotransmitter pathways.

The growing interest in 1-(1-methyl-1H-indol-4-yl)cyclopentan-1-amine aligns with current trends in precision medicine and neuropharmacology. With the rise of mental health awareness, compounds like this are being explored for their potential in addressing conditions such as anxiety, depression, and neurodegenerative disorders. Its CAS number 2228826-46-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. The compound’s indole-cyclopentylamine hybrid structure also positions it as a valuable scaffold for designing novel therapeutics with improved efficacy and safety profiles.

From a synthetic chemistry perspective, 1-(1-methyl-1H-indol-4-yl)cyclopentan-1-amine exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its synthesis often involves multi-step protocols, including palladium-catalyzed cross-coupling reactions and reductive amination, which are topics of high interest in organic synthesis forums and research publications. The compound’s logP and solubility properties are also critical parameters being optimized for drug-like characteristics, a hot topic in ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies.

In the context of drug repurposing, 1-(1-methyl-1H-indol-4-yl)cyclopentan-1-amine is being investigated for its interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are pivotal in neurological and psychiatric therapeutics. The compound’s CAS number 2228826-46-6 is often linked to studies exploring its binding affinity and selectivity, key metrics in modern high-throughput screening (HTS) campaigns. These aspects resonate with the broader scientific community’s focus on targeted therapy and personalized medicine.

Another area of interest is the compound’s potential role in neuroprotection and cognitive enhancement, topics frequently searched by both researchers and the general public. The structural features of 1-(1-methyl-1H-indol-4-yl)cyclopentan-1-amine, such as its amine functionality and aromatic indole ring, are analogous to those found in nootropics and neuroprotective agents. This has led to speculative discussions in online scientific communities about its applicability in brain health supplements, though rigorous clinical validation is still pending.

From a commercial standpoint, the demand for CAS 2228826-46-6 is driven by its inclusion in custom synthesis catalogs and research chemical suppliers. Its niche applications in academic labs and pharmaceutical R&D underscore its value as a building block for more complex molecules. The compound’s patent landscape is another focal point, with several filings highlighting its utility in proprietary drug formulations, a trend observed in intellectual property databases.

In summary, 1-(1-methyl-1H-indol-4-yl)cyclopentan-1-amine (CAS 2228826-46-6) represents a fascinating intersection of chemical innovation and therapeutic potential. Its relevance to contemporary research themes like CNS drug development, neuroprotection, and GPCR targeting ensures its continued prominence in scientific discourse. As the fields of medicinal chemistry and neuroscience evolve, this compound is poised to remain a subject of intense study and application.